Cas no 141-90-2 (2-Thiouracil)

• Product Name: 2-Thiouracil
• CAS No: 141-90-2
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• MDL: MFCD00006039
• CID: 36476
• PubChem ID: 1269845
• Update Time: 2025-10-14

2-Thiouracil Chemical and Physical Properties

Names and Identifiers

• 2-Thioxo-2,3-dihydropyrimidin-4(1H)-one
• 4-Hydroxy-2-mercaptopyrimidine
• 2-THIO-URACYLE
• Thiouracil
• 2,3-Dihydro-2-thioxo-4(1H)-pyrimidinone
• 2-Mercapto-4(1H)-pyrimidinone
• 2-Mercapto-4-hydroxypyrimidine
• 2-Mercapto-4-pyrimidinol
• 2-Mercapto-4-pyrimidone
• 2-ThiouraCll
• 2-Thiouracil​
• 2-Thiouracil
• 2,3-dihydro-2-thioxo-(1H)pyrimidin-4-one
• 2-Thioxo-1,2,3,4-tetrahydropyrimidin-4-one
• 2-TU
• 4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine
• DERACIL
• Nobilen
• Thiouraci
• THIURACIL
• tiouracyl
• NSC 19473
• nci-c01490
• 2-硫脲嘧啶
• TU
• 2-sulfanyl-3,4-dihydropyrimidin-4-one
• HMS3651F22
• NSC19473
• 2-Thio-1,3-pyrimidin-4-one
• AB00171996_02
• CHEMBL345768
• 2-Mercapto-pyrimidin-4-ol
• F0001-0490
• 126160-72-3
• Antagothyroil
• Spectrum_001652
• BSPBio_002617
• 2(1H)-Pyrimidinethione, 4-hydroxy- (9CI)
• SB57767
• THIOURACIL [WHO-DD]
• IDI1_000104
• CAS-141-90-2
• HY-B0503
• SCHEMBL9172
• DivK1c_006842
• NS00008703
• Uracil, 2-thio-
• NCGC00095088-01
• SR-01000872748-1
• 125220-28-2
• EINECS 205-508-8
• AB7033
• SBI-0051878.P002
• HMS500F06
• Tox21_111418
• s3100
• 2-Thiouracil, Vetec(TM) reagent grade, 99%
• 4-Hydroxy-2(1H)-pyrimidinethione
• Pharmakon1600-01503973
• GS-6727
• NCGC00259967-01
• KBio3_001837
• SpecPlus_000746
• 4(3H)-Pyrimidinone, 2-mercapto- (9CI)
• CCG-39926
• T-3808
• 2-Thiouracil (VAN)
• T-3800
• Spectrum5_001378
• 156-82-1
• 2-Thiouracil, VETRANAL(TM), analytical standard
• NCGC00256423-01
• NCGC00095088-03
• SW220234-1
• MFCD00006039
• 124700-71-6
• THIOURACIL [HSDB]
• 2-THIOURACIL [MI]
• DivK1c_000104
• 59X161SCYL
• 2-Thiouracil, >=99%
• 2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• HSDB 2954
• 4-hydroxypyrimidine-2(1H)-thione
• AKOS005366847
• 2-sulfanylidene-1H-pyrimidin-4-one
• NINDS_000104
• UNII-59X161SCYL
• 4-Hydroxy-2-pyrimidinethiol
• KBio1_001786
• 2-thio-4-pyrimidone
• 80275-68-9
• CS-0369245
• KBio2_002132
• NSC758660
• AKOS002303247
• 2-Thio-4-oxo-1,3-pyrimidine
• T0224
• SR-01000872748
• EN300-16770
• FT-0725874
• FT-0613452
• 2-mercaptopyrimidine-4-one
• CCG-266107
• 2-Thio-4-oxypyrimidine
• 141-90-2
• NCGC00095088-05
• 6-hydroxypyrimidine-2-thione
• HMS1922O08
• 4-hydroxypyrimidinethione
• Tox21_302955
• Spectrum4_001104
• TUL
• InChI=1/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8
• SMP1_000293
• 2-Mercaptopyrimidin-4-ol
• NSC-19473
• 2-thioxo-1H-pyrimidin-4-one
• SY014748
• 2,3-dihydro-2-thioxopyrimidin-4(1h)-one
• 2-Mercaptopyrimid-4-one
• Z56771015
• 4-Pyrimidinol, 2-mercapto-
• KBio2_007268
• 2-Thio-2,4-(1H,3H)-pyrimidinedione
• NCGC00095088-04
• KBio2_004700
• 2-Thio-6-oxypyrimidine
• THIOURACIL [IARC]
• AM84374
• NCGC00095088-02
• 6-Thiouracil
• KBioGR_001548
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-thioxo-
• DTXCID701347
• KBio1_000104
• Q20892027
• KBioSS_002132
• AB00052397_02
• Antagothyroid
• 2-sulfanylpyrimidin-4-ol
• DTXSID4021347
• Spectrum3_000979
• NCGC00249223-01
• SPECTRUM1503973
• HMS3885A09
• Tox21_202418
• 4-Hydroxypyrimidine-2-thiol
• NSC-758660
• CCRIS 587
• WLN: T6MYMVJ BUS
• 2-Sulfanyl-4-pyrimidinol #
• AKOS022061520
• 2-Thioxo-2,3-dihydro-1H-pyrimidin-4-one
• Tiouracyl [Polish]
• 6-Hydroxy-2-mercaptopyrimidine
• Tox21_111418_1
• CHEBI:348530
• 4(1H)-Pyrimidinone, 2-mercapto- (9CI)
• AKOS000119226
• Uracil, 2-thio- (VAN)
• C19304
• 2-thioxo-2,3-dihydro-4(1h)-pyrimidinone
• AI3-25474
• DB-268885
• 4(1H)-PYRIMIDINONE, 2-MERCAPTO-
• DB-272086
• pyrimidine, 4-hydroxy-2-mercapto-
• DB-004877
• 2(1H)-PYRIMIDINETHIONE, 4-HYDROXY-
• BDBM50608607
• pyrimidin-4(1H)-one, 2,3-dihydro-2-thioxo-
• 2(1H)-Pyrimidinethione, 6-hydroxy- (9CI)
• 2(1H)-PYRIMIDINETHIONE, 6-HYDROXY-
• 2-sulfanylpyrimidin-4(3H)-one
• STL134904
• 124700-72-7
• 4(3H)-Pyrimidinone, 2-mercapto-
• STL011919
• STL168055
• BRD-K58819470-001-04-2
• STL185506
• BRD-K58819470-001-05-9
• DB-272204
• DB-028206
• 4-Pyrimidinol, 2-mercapto- (9CI)
• DB-268876

• MDL： MFCD00006039
• Inchi： 1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
• InChI Key： ZEMGGZBWXRYJHK-UHFFFAOYSA-N
• SMILES： S=C1NC=CC(N1)=O
• BRN： 112227

Computed Properties

• Exact Mass: 128.00400
• Monoisotopic Mass: 128.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: White or light yellow soft crystal or crystalline powder
• Density: 1.368 (estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 337.2ºC at 760mmHg
• Flash Point: 157.7ºC
• Refractive Index: 1.7000 (estimate)
• Solubility: 7.9g/l
• Water Partition Coefficient: 0.5 g/L
• PSA: 80.74000
• LogP: 0.43250
• λmax: 271(H2O)(lit.)
• Merck: 9366
• FEMA: 3368
• Solubility: Slightly soluble in water, soluble in lye.

2-Thiouracil Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S36/37
• RTECS：YR1575000
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R40
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Thiouracil

Research Brief on 2-Thiouracil (CAS: 141-90-2): Recent Advances and Applications

2-Thiouracil (CAS: 141-90-2) is a sulfur-containing heterocyclic compound that has garnered significant attention in chemical, biological, and pharmaceutical research due to its diverse applications. Recent studies have explored its roles as a precursor in drug synthesis, a modulator of biochemical pathways, and a potential therapeutic agent. This brief synthesizes the latest findings on 2-Thiouracil, focusing on its mechanisms, applications, and emerging trends in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antithyroid properties of 2-Thiouracil derivatives, highlighting their ability to inhibit thyroid peroxidase (TPO) with enhanced selectivity. Researchers employed molecular docking and in vitro assays to demonstrate that structural modifications at the N1-position of 2-Thiouracil improved binding affinity to TPO while reducing off-target effects. These findings suggest potential for developing next-generation antithyroid drugs with fewer side effects.

In oncology, 2-Thiouracil has shown promise as a radiosensitizer. A 2024 preclinical study in Cancer Research reported that 2-Thiouracil analogs potentiated the effects of ionizing radiation in head and neck squamous cell carcinoma (HNSCC) models by disrupting DNA repair mechanisms via thioredoxin reductase inhibition. The study identified a correlation between the compound’s redox-modulating capacity and tumor radiosensitivity, proposing a novel mechanism for combination therapies.

Advances in synthetic methodologies have also been reported. A team at MIT developed a green chemistry approach using photocatalytic C–H activation to synthesize 2-Thiouracil derivatives with high yields (up to 92%) and minimal waste (Nature Chemistry, 2023). This method addresses previous challenges in scalability and environmental impact, facilitating broader industrial adoption.

Despite these advancements, challenges remain in optimizing pharmacokinetic properties. A 2024 review in Drug Discovery Today emphasized the need for improved formulations to overcome 2-Thiouracil’s limited oral bioavailability, suggesting nanoparticle encapsulation as a viable strategy. Ongoing clinical trials (NCT05678984) are evaluating liposomal delivery systems for enhanced therapeutic efficacy.

In conclusion, 2-Thiouracil continues to be a versatile scaffold in drug discovery, with recent research expanding its therapeutic potential and refining synthetic approaches. Future directions may focus on structure-activity relationship studies and targeted delivery systems to unlock its full clinical utility.